1-[(5-ethyl-2-furyl)methyl]-N-[2-(3-pyridinyloxy)phenyl]-3-piperidinecarboxamide

• IUPAC Name: 1-[(5-ethylfuran-2-yl)methyl]-N-(2-pyridin-3-yloxyphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H27N3O3/c1-2-19-11-12-21(29-19)17-27-14-6-7-18(16-27)24(28)26-22-9-3-4-10-23(22)30-20-8-5-13-25-15-20/h3-5,8-13,15,18H,2,6-7,14,16-17H2,1H3,(H,26,28)
• InChI Key: OBIHZOWRCAFMQX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CN2CCCC(C2)C(=O)NC3=CC=CC=C3OC4=CN=CC=C4
• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol

Description

1-[(5-ethyl-2-furyl)methyl]-N-[2-(3-pyridinyloxy)phenyl]-3-piperidinecarboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as JNJ-5207852 and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action for JNJ-5207852 involves its binding to a specific type of receptor in the brain known as the α2-adrenergic receptor. This binding inhibits the activity of certain neurotransmitters, leading to a decrease in their release and an overall decrease in neuronal activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of JNJ-5207852 include a decrease in the release of dopamine and norepinephrine, as well as a decrease in neuronal activity. This compound has also been found to have an effect on the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using JNJ-5207852 in lab experiments is its specificity for the α2-adrenergic receptor, which allows for more precise targeting of this receptor. However, one limitation is that this compound may have off-target effects on other receptors or pathways in the brain.

Future Directions

There are several future directions for research on JNJ-5207852. One potential application is in the treatment of certain neurological disorders, such as ADHD or depression. Additionally, further research could be done to better understand the mechanism of action of this compound and its potential effects on other neurotransmitter systems in the brain.

Synthesis Methods

The synthesis method for JNJ-5207852 involves several steps, including the reaction of 3-piperidinecarboxylic acid with 2-(3-pyridinyloxy)aniline to form 1-(3-pyridinyloxy)phenyl-3-piperidinecarboxylic acid. This intermediate compound is then reacted with 5-ethyl-2-furfural to form the final product, 1-[(5-ethyl-2-furyl)methyl]-N-[2-(3-pyridinyloxy)phenyl]-3-piperidinecarboxamide.

Scientific Research Applications

JNJ-5207852 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to have an effect on the activity of certain neurotransmitters in the brain, including dopamine and norepinephrine.